5-{2-[4-(2-fluorobenzyl)-1-piperidinyl]-2-oxoethyl}-1,3-dimethyl-2,4-imidazolidinedione

• IUPAC Name: 5-[2-[4-[(2-fluorophenyl)methyl]piperidin-1-yl]-2-oxoethyl]-1,3-dimethylimidazolidine-2,4-dione
• InChI: InChI=1S/C19H24FN3O3/c1-21-16(18(25)22(2)19(21)26)12-17(24)23-9-7-13(8-10-23)11-14-5-3-4-6-15(14)20/h3-6,13,16H,7-12H2,1-2H3
• InChI Key: GVBIZDQDEHSNNI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(C(=O)N(C1=O)C)CC(=O)N2CCC(CC2)CC3=CC=CC=C3F
• Molecular Formula: C19H24FN3O3
• Molecular Weight: 361.4 g/mol

Description

5-{2-[4-(2-fluorobenzyl)-1-piperidinyl]-2-oxoethyl}-1,3-dimethyl-2,4-imidazolidinedione is a useful research compound. Its molecular formula is C19H24FN3O3 and its molecular weight is 361.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 361.18016980 g/mol and the complexity rating of the compound is 562. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antioxidant Applications

Research on thiazolidinone derivatives, which share a structural resemblance to 5-{2-[4-(2-fluorobenzyl)-1-piperidinyl]-2-oxoethyl}-1,3-dimethyl-2,4-imidazolidinedione, highlights their potential as antioxidants. The study of various thiazolidinone compounds demonstrated their efficacy as antioxidants, indicated by changes in total acid number and viscosity, suggesting that similar compounds could be explored for antioxidant applications (H. Mohammed et al., 2019).

Anti-Alzheimer's Research

A study on N-benzylated imidazolidin-2-one derivatives, related to the structural family of this compound, identified compounds with significant anti-Alzheimer's activity. These compounds, designed based on the structure of donepezil, showed potential as anti-Alzheimer's agents, providing a basis for the exploration of similar compounds in Alzheimer's disease research (M. Gupta et al., 2020).

Anti-inflammatory and Analgesic Properties

Research into imidazolyl acetic acid derivatives, structurally related to this compound, has demonstrated these compounds' potential in exhibiting anti-inflammatory and analgesic activities. Such studies suggest the broader applicability of similar compounds in the development of new therapeutic agents (Maha M. A. Khalifa & Nayira Abdelbaky, 2008).

Fluorescence and Electrochromism

The study of thiazolothiazole fluorophores, while not directly related to this compound, provides insights into the potential photophysical applications of structurally complex compounds. These fluorophores exhibit strong fluorescence and reversible electrochromism, suggesting that compounds with related structures could be explored for optoelectronic and photochemical applications (A. Woodward et al., 2017).

Antimicrobial Activity

Research into imidazolyl thiazolidinedione derivatives, which share structural motifs with this compound, has highlighted their potential antimicrobial activity. These studies provide a foundation for the exploration of similar compounds in antimicrobial drug development (P. Moorthy et al., 2014).